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Compound of Interest

Compound Name: hexaaquacobalt(ll)

Cat. No.: B1241676

Audience: Researchers, scientists, and drug development professionals.

Introduction

The hexaaquacobalt(ll) ion, [Co(H20)e¢)?*, is a coordination complex that imparts a
characteristic pink color to agueous solutions.[1] The intensity of this color is directly
proportional to the concentration of the ion in the solution. This property allows for the
guantitative determination of its concentration using UV-Visible spectrophotometry, governed
by the Beer-Lambert Law, commonly known as Beer's Law. This technique is a fundamental
analytical method used in various scientific fields for its simplicity, speed, and reliability. This
document provides a detailed protocol for creating a calibration curve and determining the
concentration of an unknown [Co(H20)s]?* solution.

Principle: The Beer-Lambert Law

The Beer-Lambert Law states that the absorbance of light by a solution is directly proportional
to the concentration of the absorbing species and the path length of the light through the
solution. The mathematical expression of this law is:

A=¢bc
Where:

e Ais the absorbance (unitless).
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o ¢ (epsilon) is the molar absorptivity coefficient, a constant specific to the substance at a given
wavelength (units: L mol=t cm~1). For [Co(H20)s]?*, this value is relatively low because the
observed color results from d-d electronic transitions, which are Laporte-forbidden.[2]

e b is the path length of the cuvette, typically 1 cm.
e Cis the concentration of the absorbing species (units: mol L™1).

By measuring the absorbance of several standard solutions of known concentrations, a linear
calibration curve can be plotted. This plot of Absorbance versus Concentration can then be
used to determine the concentration of an unknown sample by measuring its absorbance.[3]

Materials and Instrumentation
 Instrumentation:

o UV-Visible Spectrophotometer

o Matched quartz or plastic cuvettes (1 cm path length)
e Reagents:

o Cobalt(ll) chloride hexahydrate (CoClz-6H20) or Cobalt(ll) nitrate hexahydrate
(Co(NO3)2:6H20)

o Distilled or deionized water
e Glassware and Equipment:

100 mL volumetric flask

[¢]

10 mL volumetric flasks or test tubes

o

o

Volumetric pipettes (1, 2, 5, 10 mL)

[¢]

Pipette bulb

Beakers

[¢]
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o Parafilm

Experimental Protocols

Protocol 1: Determination of Maximum Wavelength (Amax)

To ensure maximum sensitivity, it is crucial to perform absorbance measurements at the
wavelength where the species absorbs most strongly (Amax). For [Co(H20)e]?*, this occurs in
the range of 510-540 nm.[2][4]

o Prepare a Stock Solution: Prepare a 0.10 M stock solution of [Co(H20)e)2* by dissolving the
appropriate mass of a cobalt(ll) salt (e.g., 2.379 g of CoClz:6H20) in distilled water in a 100
mL volumetric flask.

o Calibrate Spectrophotometer: Use distilled water as a blank to zero the spectrophotometer.

e Scan for Amax: Fill a cuvette with the 0.10 M stock solution. Scan the absorbance of the
solution across the visible spectrum from 400 nm to 600 nm.

« ldentify Amax: Record the absorbance values at different wavelengths and identify the
wavelength that corresponds to the highest absorbance. This is the Amax. All subsequent
measurements will be performed at this wavelength. A representative absorbance spectrum
is shown below.

Data Presentation: Table 1 - Absorbance Spectrum of 0.10 M [Co(Hz20)s]?*
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Wavelength (nm) Absorbance
400 0.039
420 0.063
440 0.131
460 0.274
480 0.361
500 0.440
510 0.471
520 0.457
540 0.307
560 0.139
580 0.057
600 0.037

Note: Data adapted from a representative
experiment using Cobalt(ll) Nitrate. Actual

values may vary slightly.[5]

Protocol 2: Preparation of Standard Solutions

o Label Flasks: Label four 10 mL volumetric flasks or test tubes as standards 1 through 4.

o Perform Dilutions: Use the 0.10 M stock solution to prepare a series of standard solutions via

serial dilution as described in Table 2. Use volumetric pipettes for accurate transfers.

o Mix Thoroughly: Ensure each standard solution is mixed completely by inverting the sealed

flask or tube several times.

Data Presentation: Table 2 - Preparation of Standard Solutions
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Volume of . Final
Volume of 0.10 o Final Volume .
Standard Distilled H20 Concentration
M Stock (mL) (mL)
(mL) (M)
1 2.0 8.0 10.0 0.020
2 4.0 6.0 10.0 0.040
3 6.0 4.0 10.0 0.060
4 8.0 2.0 10.0 0.080
Stock 10.0 0.0 10.0 0.100

Protocol 3: Generation of Beer's Law Calibration Curve

o Set Wavelength: Set the spectrophotometer to the Amax determined in Protocol 1 (e.g., 510
nm).

e Zero the Instrument: Use a cuvette filled with distilled water to zero the absorbance.

o Measure Absorbance: Measure and record the absorbance of each of the five standard
solutions (0.020 M to 0.100 M).

e Plot Data: Create a graph of Absorbance (y-axis) versus Concentration (x-axis).

o Linear Regression: Perform a linear regression on the data points. The resulting graph
should be a straight line passing through the origin, confirming the direct relationship
described by Beer's Law.[3] Record the equation of the line (y = mx + b) and the coefficient
of determination (R?). The R2 value should be > 0.99 for a reliable calibration.

Data Presentation: Table 3 - Calibration Curve Data
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Concentration (M) Absorbance at Amax
0.000 (Blank) 0.000

0.020 Measured Value

0.040 Measured Value

0.060 Measured Value

0.080 Measured Value

0.100 Measured Value

Protocol 4: Determination of an Unknown Concentration

e Measure Unknown: Using the same instrument settings, measure the absorbance of the
unknown [Co(H20)s]?* solution.

o Calculate Concentration: Use the equation of the line from the calibration curve (A =mc + b)
to calculate the concentration (c) of the unknown sample. Substitute the measured
absorbance (A) of the unknown for 'y' and solve for 'x' (concentration).

o Concentration = (Absorbance - y-intercept) / slope

Data Presentation: Table 4 - Unknown Sample Analysis

Calculated Concentration

Sample ID Absorbance at Amax M)
Unknown 1 Measured Value Calculated Value
Visualizations
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Caption: Experimental workflow for Beer's Law analysis.
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Caption: Logical relationship defined by Beer's Law.

Safety and Disposal

+ Always wear appropriate Personal Protective Equipment (PPE), including safety goggles and
lab coats.
¢ Cobalt compounds are toxic and should be handled with care.

» All cobalt-containing solutions should be disposed of in a designated heavy metal aqueous

waste container. Do not pour down the drain.

Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hexaaquacobalt-ii-via-beer-s-law]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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